Ethyl 2-chloro-5-methylnicotinate

• IUPAC Name: ethyl 2-chloro-5-methylpyridine-3-carboxylate
• InChI: InChI=1S/C9H10ClNO2/c1-3-13-9(12)7-4-6(2)5-11-8(7)10/h4-5H,3H2,1-2H3
• InChI Key: OIYWVCXXWPZXRV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=CC(=C1)C)Cl
• Molecular Formula: C9H10ClNO2
• DSSTOX Substance ID: DTXSID40680522
• Molecular Weight: 199.63 g/mol
• CAS RN: 894074-85-2

Description

Ethyl 2-chloro-5-methylnicotinate is a chemical compound with the molecular formula C9H10ClNO2 and a molecular weight of 199.63. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of Ethyl 2-chloro-5-methylnicotinate consists of 9 carbon atoms, 10 hydrogen atoms, 1 chlorine atom, 1 nitrogen atom, and 2 oxygen atoms. The InChI code for this compound is 1S/C9H10ClNO2/c1-3-13-9(12)7-4-6(2)5-11-8(7)10/h4-5H,3H2,1-2H3.

Physical And Chemical Properties Analysis

Ethyl 2-chloro-5-methylnicotinate is a solid or semi-solid or liquid or lump substance. It should be stored in an inert atmosphere at 2-8°C.

Scientific Research Applications

1. Pharmaceutical Intermediate Synthesis

Ethyl 2-chloro-5-methylnicotinate is utilized in the synthesis of pharmaceutical intermediates, particularly in the production of P2Y12 antagonists. For example, it has been used in the multi-kilogram-scale synthesis of AZD1283, a selective and reversible antagonist of the P2Y12 receptor, demonstrating its significance in preclinical and clinical studies (Andersen et al., 2013). Additionally, it played a crucial role in an improved synthetic route for the production of these key intermediates, enhancing the overall process yield significantly (Bell et al., 2012).

2. Molluscicidal Properties

Ethyl 2-chloro-5-methylnicotinate has been examined for its potential molluscicidal properties. It was used in the synthesis of thiazolo[5,4-d]pyrimidines, which were evaluated for activity against B. alexandrina snails, an intermediate host of schistosomiasis (El-bayouki & Basyouni, 1988).

3. Synthesis of Heterocyclic Compounds

The compound is instrumental in the synthesis of various heterocyclic compounds. For example, it was used in the creation of ethyl 2-aminooxymethyl-6-phenylnicotinate hydrochloride, which led to the development of new heterocyclic compounds with potential pharmaceutical applications (Markova et al., 1970).

4. Fungicidal Activity

Research has explored its use in the synthesis of compounds with potential fungicidal activity. A study synthesized derivatives for evaluation against rice sheath blight, a major disease affecting rice in China (Chen, Li & Han, 2000).

5. Development of Coordination Polymers

The compound has been used in the formation of coordination polymers. For instance, it was involved in the creation of polymers with unique photoluminescence properties and potential applications in materials science (Hassanein et al., 2015).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed (Hazard Statement: H302). Precautionary measures include avoiding eye contact and wearing protective gloves (Precautionary Statements: P280-P305+P351+P338).